molecular formula C13H15NO4 B14876967 1-(3-Methoxybenzoyl)pyrrolidine-2-carboxylic acid

1-(3-Methoxybenzoyl)pyrrolidine-2-carboxylic acid

Cat. No.: B14876967
M. Wt: 249.26 g/mol
InChI Key: AFSBGWWGMOVVAA-UHFFFAOYSA-N
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Description

1-(3-Methoxybenzoyl)pyrrolidine-2-carboxylic acid is a synthetic organic compound that belongs to the class of pyrrolidine carboxylic acids.

Preparation Methods

The synthesis of 1-(3-Methoxybenzoyl)pyrrolidine-2-carboxylic acid typically involves the reaction of 3-methoxybenzoic acid with pyrrolidine-2-carboxylic acid under specific conditions. The reaction is often catalyzed by a suitable reagent to facilitate the formation of the desired product. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of solvents to achieve higher yields and purity .

Chemical Reactions Analysis

1-(3-Methoxybenzoyl)pyrrolidine-2-carboxylic acid undergoes various chemical reactions, including:

Scientific Research Applications

1-(3-Methoxybenzoyl)pyrrolidine-2-carboxylic acid has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.

    Industry: The compound is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 1-(3-Methoxybenzoyl)pyrrolidine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

1-(3-Methoxybenzoyl)pyrrolidine-2-carboxylic acid can be compared with other similar compounds, such as:

    1-(4-Methoxybenzoyl)pyrrolidine-2-carboxylic acid: Similar in structure but with a methoxy group at the 4-position instead of the 3-position.

    1-(3-Methoxybenzoyl)pyrrolidine-3-carboxylic acid: Similar in structure but with the carboxylic acid group at the 3-position instead of the 2-position.

    1-(3-Methoxybenzoyl)pyrrolidine-2-carboxamide: Similar in structure but with a carboxamide group instead of a carboxylic acid group.

Properties

IUPAC Name

1-(3-methoxybenzoyl)pyrrolidine-2-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15NO4/c1-18-10-5-2-4-9(8-10)12(15)14-7-3-6-11(14)13(16)17/h2,4-5,8,11H,3,6-7H2,1H3,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AFSBGWWGMOVVAA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C(=O)N2CCCC2C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

249.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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